Cas no 63906-35-4 (1H-Indole-3-aceticacid, 2-(dimethylamino)ethyl ester, hydrochloride (1:1))

• Product Name: 1H-Indole-3-aceticacid, 2-(dimethylamino)ethyl ester, hydrochloride (1:1)
• CAS No: 63906-35-4
• MF: C₁₄H₁₉ClN₂O₂
• MW: 282.765862703323
• CID: 522487
• PubChem ID: 45140
• Update Time: 2025-04-19

1H-Indole-3-aceticacid, 2-(dimethylamino)ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-aceticacid, 2-(dimethylamino)ethyl ester, hydrochloride (1:1)
• 2-[2-(1H-indol-3-yl)acetyl]oxyethyl-dimethylazanium,chloride
• 2-(Dimethylamino)ethyl 1H-indol-3-ylacetate hydrochloride (1:1)

• Inchi： 1S/C14H18N2O2.ClH/c1-16(2)7-8-18-14(17)9-11-10-15-13-6-4-3-5-12(11)13;/h3-6,10,15H,7-9H2,1-2H3;1H
• InChI Key： HEUYKGNOPUJGSK-UHFFFAOYSA-N
• SMILES： [Cl-].O(C(CC1=CNC2C=CC=CC1=2)=O)CC[NH+](C)C

Computed Properties

• Exact Mass: 262.9649
• Monoisotopic Mass: 282.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 45.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives